Cas no 2229175-27-1 (3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol)
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol
- 2229175-27-1
- EN300-1768744
-
- Inchi: 1S/C11H17NOS/c12-10(5-6-13)9-7-14-11-4-2-1-3-8(9)11/h7,10,13H,1-6,12H2
- InChI Key: XMXBFVSFEJNQQG-UHFFFAOYSA-N
- SMILES: S1C=C(C(CCO)N)C2=C1CCCC2
Computed Properties
- Exact Mass: 211.10308534g/mol
- Monoisotopic Mass: 211.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.5Ų
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768744-1g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-5g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 5g |
$3935.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-10g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 10g |
$5837.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-0.05g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-0.1g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-0.25g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-0.5g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-1.0g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1768744-2.5g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1768744-5.0g |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol |
2229175-27-1 | 5g |
$3935.0 | 2023-05-23 |
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol
Introduction to 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol (CAS No. 2229175-27-1)
3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol (CAS No. 2229175-27-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group and a tetrahydrobenzothiophene moiety, making it a promising candidate for various therapeutic applications.
The chemical structure of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol is particularly noteworthy due to its potential to interact with specific biological targets. The presence of the amino group and the tetrahydrobenzothiophene ring system endows this compound with a range of physicochemical properties that are highly desirable in drug design. These properties include solubility, stability, and the ability to cross biological membranes, which are crucial for effective drug delivery and action.
Recent studies have explored the pharmacological activities of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are central to the pathogenesis of various inflammatory diseases.
In addition to its anti-inflammatory properties, 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its ability to enhance the expression of antioxidant enzymes and reduce the levels of reactive oxygen species (ROS). These findings suggest that 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by hepatic enzymes and is eliminated via both renal and biliary routes. These characteristics make it suitable for oral administration and long-term use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects at various dose levels. No significant adverse effects have been reported thus far. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.
The development of 3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-y l)propan - 1 - ol strong > has been driven by its unique combination of pharmacological activities and favorable pharmacokinetic properties. Researchers are optimistic about its potential to address unmet medical needs in areas such as inflammation and neurodegeneration. Ongoing studies aim to further elucidate its mechanisms of action and optimize its formulation for clinical use.
In conclusion, 3-amino - 3 - ( 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 3 - yl ) propan - 1 - ol strong > ( CAS No . < strong > 2229175 - 27 - 1 strong > ) represents a promising advancement in medicinal chemistry . Its potential as an anti-inflammatory agent and neuroprotective compound makes it a valuable candidate for further development . As research continues , it is likely that this compound will play a significant role in the treatment of various diseases , contributing to improved patient outcomes and quality of life . p >
2229175-27-1 (3-amino-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)